Cas no 393838-47-6 (ethyl 4-(2,5-dichlorothiophene-3-amido)benzoate)

• Product Name: ethyl 4-(2,5-dichlorothiophene-3-amido)benzoate
• CAS No: 393838-47-6
• MF: C₁₄H₁₁Cl₂NO₃S
• MW: 344.213040590286
• CID: 6228471
• PubChem ID: 4179990
• Update Time: 2025-11-02

ethyl 4-(2,5-dichlorothiophene-3-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,5-dichlorothiophene-3-amido)benzoate
• Oprea1_118276
• SR-01000008716
• AKOS024598166
• ethyl 4-(2,5-dichlorothiophene-3-carboxamido)benzoate
• SR-01000008716-1
• F0715-0206
• ethyl 4-[(2,5-dichlorothiophene-3-carbonyl)amino]benzoate
• HMS1421K13
• IFLab1_003401
• 393838-47-6

• Inchi： 1S/C14H11Cl2NO3S/c1-2-20-14(19)8-3-5-9(6-4-8)17-13(18)10-7-11(15)21-12(10)16/h3-7H,2H2,1H3,(H,17,18)
• InChI Key： XWHOWKOSIKXHKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(NC1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 342.9836698g/mol
• Monoisotopic Mass: 342.9836698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on ethyl 4-(2,5-dichlorothiophene-3-amido)benzoate

Comprehensive Overview of Ethyl 4-(2,5-Dichlorothiophene-3-amido)benzoate (CAS No. 393838-47-6)

Ethyl 4-(2,5-dichlorothiophene-3-amido)benzoate (CAS No. 393838-47-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, characterized by a thiophene ring substituted with chlorine atoms and an amido benzoate moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₄H₁₁Cl₂NO₃S, reflects a balanced combination of reactivity and stability, making it valuable for designing novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like ethyl 4-(2,5-dichlorothiophene-3-amido)benzoate has surged, driven by their role in drug discovery and material science. Researchers frequently explore its structure-activity relationships (SAR) to optimize properties such as solubility, bioavailability, and target affinity. The compound's dichlorothiophene core is particularly noteworthy, as halogenated thiophenes are known to enhance metabolic stability and binding interactions in medicinal chemistry. This aligns with current trends in fragment-based drug design (FBDD) and covalent inhibitor development, topics highly searched in academic and industrial databases.

The synthesis of CAS No. 393838-47-6 typically involves amide coupling between 2,5-dichlorothiophene-3-carboxylic acid and ethyl 4-aminobenzoate, followed by purification via recrystallization or chromatography. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm purity and structural integrity. These methods are critical for ensuring reproducibility, a key concern for laboratories addressing quality control (QC) challenges—a frequently searched term in analytical chemistry forums.

Beyond pharmaceuticals, ethyl 4-(2,5-dichlorothiophene-3-amido)benzoate finds utility in agrochemical formulations, where its chlorinated thiophene scaffold contributes to pest resistance management. This resonates with global discussions on sustainable agriculture and green chemistry, as researchers seek eco-friendly alternatives to traditional pesticides. The compound's potential as a photosensitizer or organic semiconductor precursor also aligns with emerging interests in optoelectronic materials, a hot topic in materials science communities.

From a commercial perspective, suppliers of CAS No. 393838-47-6 emphasize its high purity grades (≥98%) and compliance with REACH regulations, addressing the growing demand for regulatory-compliant intermediates. Safety data sheets (SDS) highlight standard handling precautions, though the compound is not classified under hazardous categories, making it accessible for routine research. This distinction is crucial for laboratories prioritizing workplace safety—a top-searched query in scientific procurement platforms.

In conclusion, ethyl 4-(2,5-dichlorothiophene-3-amido)benzoate exemplifies the intersection of synthetic versatility and applied science. Its relevance to drug discovery, agrochemical innovation, and advanced materials ensures sustained interest across multidisciplinary fields. As research continues to uncover new applications, this compound remains a focal point for scientists navigating the complexities of molecular design and functional material development.